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Introduction
Triallate is a selective, pre-emergent thiocarbamate herbicide used for the control of a variety

of grass and broadleaf weeds.[1] It is primarily effective against wild oats and is often used in

the cultivation of cereals such as wheat and barley.[2][3] This technical guide provides an in-

depth overview of triallate's spectrum of activity, the experimental protocols used to evaluate

its efficacy, and its molecular mode of action.

Spectrum of Activity
Triallate demonstrates a broad spectrum of activity against numerous weed species. Its

efficacy is influenced by factors such as application rate, soil moisture, and incorporation depth.

[1][3] The following tables summarize the quantitative data on the effectiveness of triallate
against various weed species based on available research.
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Weed
Species

Common
Name

Efficacy (%
Control)

Application
Rate (kg
a.i./ha)

Soil
Conditions

Reference

Avena fatua Wild Oat >95% 1.4 - 1.7 Tilled fallow

Avena fatua Wild Oat >95% 1.1 (granular)
Standing

wheat stubble

Avena fatua Wild Oat
Highly

effective
1.4

Pre-plant

incorporated

Lolium

multiflorum

Italian

Ryegrass

Effective in

mixtures
Not specified Not specified

Setaria viridis Green Foxtail
Effective

control
Not specified Not specified

Bromus spp. Brome Grass Suppression Not specified Not specified

Hordeum

leporinum
Barley Grass Suppression Not specified Not specified

Broadleaf Weeds
Weed
Species

Common
Name

Efficacy
Application
Rate (kg
a.i./ha)

Soil
Conditions

Reference

Various

species

Broadleaf

weeds
Suppression Not specified Not specified

Polygonum

spp.
Wireweed Suppression Not specified Not specified

Experimental Protocols
The evaluation of triallate's herbicidal efficacy involves both greenhouse and field-based

experimental protocols. These studies are crucial for determining the effective application rates,

spectrum of activity, and crop safety.
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Greenhouse Bioassay for Herbicide Efficacy
Greenhouse bioassays provide a controlled environment to assess the intrinsic activity of a

herbicide on target weed species.

Objective: To determine the dose-response of various weed species to triallate under

controlled conditions.

Methodology:

Soil Preparation: A uniform soil mix (e.g., sandy loam, potting mix) is prepared and sterilized

to eliminate any existing weed seeds or pathogens. The soil is then placed in pots (e.g., 10-

15 cm in diameter).

Seed Planting: A predetermined number of seeds of the target weed species (e.g., 10-15

seeds per pot) are sown at a uniform depth in the soil.

Herbicide Application: Triallate is applied to the soil surface at a range of concentrations. A

control group with no herbicide application is included. For pre-emergent herbicides like

triallate, the application is made before the weed seeds germinate.

Incorporation: If required by the herbicide's mode of action, it is incorporated into the top

layer of the soil to a specified depth (e.g., 2-4 cm).

Growth Conditions: The pots are placed in a greenhouse with controlled temperature (e.g.,

22/18°C day/night), light (e.g., 16-hour photoperiod), and humidity. Pots are watered as

needed, typically from the bottom to avoid disturbing the treated soil surface.

Data Collection: After a specified period (e.g., 3 weeks), data is collected on weed

emergence, plant height, fresh and dry biomass, and visual injury ratings.

Data Analysis: The collected data is analyzed to determine the effective dose (ED) values,

such as the ED50 (the dose causing 50% inhibition of growth), and to compare the

susceptibility of different weed species.

Field Trial for Pre-Emergent Herbicide Efficacy
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Field trials are essential for evaluating the performance of a herbicide under real-world

agricultural conditions.

Objective: To assess the efficacy of triallate in controlling target weeds and its selectivity in a

specific crop under field conditions.

Methodology:

Site Selection: A field with a known history of the target weed infestation is selected. The soil

type, organic matter content, and pH are documented.

Experimental Design: A randomized complete block design with multiple replications (e.g., 3-

4) is typically used to account for field variability.

Plot Establishment: Individual plots of a specific size are marked out.

Herbicide Application: Triallate is applied at various rates using a calibrated sprayer to

ensure uniform application. A non-treated control plot is included in each replication.

Application timing is critical for pre-emergent herbicides and is typically done before crop and

weed emergence.

Incorporation: Immediately following application, the herbicide is incorporated into the soil to

the recommended depth using appropriate tillage equipment (e.g., disc, cultivator).

Crop Planting: The desired crop is planted at a uniform seeding rate and depth across all

plots.

Data Collection: Weed control is assessed at various intervals after application (e.g., 3, 6,

and 9 weeks). Assessments include weed density (counts per unit area), weed biomass, and

visual ratings of percent control. Crop injury is also visually assessed.

Yield Data: At the end of the growing season, crop yield is harvested from each plot to

determine the impact of weed control on crop productivity.

Data Analysis: Statistical analysis (e.g., Analysis of Variance - ANOVA) is performed on the

collected data to determine significant differences between treatments.
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Mode of Action
Triallate is classified as a Group 15 (formerly Group K3) herbicide, which acts by inhibiting the

synthesis of very-long-chain fatty acids (VLCFAs). VLCFAs are essential components of plant

cell membranes and are precursors for the production of cuticular waxes and suberin.

The herbicidal activity of triallate is dependent on its metabolic activation within the plant.

Triallate itself is a pro-herbicide and is converted to its active form, triallate sulfoxide, through

a process of sulfoxidation. This activation is a critical step for its herbicidal effect.

The activated triallate sulfoxide then inhibits the elongase enzyme system in the endoplasmic

reticulum, which is responsible for the stepwise addition of two-carbon units to fatty acid chains.

This inhibition disrupts the production of VLCFAs, leading to a cascade of downstream effects,

including impaired cell division, abnormal seedling growth, and ultimately, the death of

susceptible weed seedlings before or shortly after they emerge from the soil.
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Greenhouse Bioassay Workflow
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Triallate's Molecular Mode of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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